Cas no 2621937-98-0 (3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel-)

3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel- structure
2621937-98-0 structure
Product Name:3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel-
CAS No:2621937-98-0
MF:C11H20N2O3
MW:228.288103103638
CID:5223914
PubChem ID:154705644
Update Time:2024-11-05

3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel-
    • rel-(1R,5R,6R)-tert-butyl 6-hydroxy-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
    • tert-butyl endo-6-hydroxy-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
    • F89301
    • tert-Butyl (1R,5R,6R)-6-hydroxy-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
    • SCHEMBL26197651
    • 2306247-85-6
    • PS-16035
    • CS-0371932
    • tert-Butyl rel-(1R,5R,6R)-6-hydroxy-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
    • 2621937-98-0
    • F89052
    • Inchi: 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-7-4-9(14)8(13)6-12-5-7/h7-9,12,14H,4-6H2,1-3H3/t7-,8-,9-/m1/s1
    • InChI Key: CYRPCDFWLJRNBX-IWSPIJDZSA-N
    • SMILES: [C@@]12([H])N(C(OC(C)(C)C)=O)[C@@]([H])([C@H](O)C1)CNC2

Computed Properties

  • Exact Mass: 228.14739250g/mol
  • Monoisotopic Mass: 228.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 61.8Ų

3,8-Diazabicyclo[3.2.1]octane-8-carboxylic acid, 6-hydroxy-, 1,1-dimethylethyl ester, (1R,5R,6R)-rel- Pricemore >>

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